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Compound of Interest

Compound Name: 2-Methyl-7H-purin-6-ol

CAS No.: 5167-18-0

Cat. No.: B183897

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Information regarding 2-methylhypoxanthine is notably scarce in publicly available

scientific literature. This guide provides a comprehensive overview of the currently available

information, primarily focusing on its chemical properties and its documented synthesis as part

of a larger biomolecule. The biological activity, metabolic pathways, and quantitative data for

the isolated molecule are largely uncharacterized. This document aims to serve as a

foundational resource and a catalyst for future research into this understudied purine analog.

Introduction
2-Methylhypoxanthine is a methylated purine derivative. As a structural analog of naturally

occurring purines like hypoxanthine and guanine, it holds potential for investigation in various

biological contexts, including nucleic acid structure, enzyme-substrate interactions, and as a

potential modulator of purine metabolism. The introduction of a methyl group at the second

position of the purine ring can significantly alter its electronic properties, steric hindrance, and

hydrogen bonding capabilities, thereby potentially influencing its biological interactions.
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This guide synthesizes the limited existing knowledge on 2-methylhypoxanthine, provides a

detailed experimental protocol for its incorporation into DNA, and contextualizes its potential

biological relevance based on the known functions of related methylated purines.

Chemical and Physical Properties
Detailed experimental data on the physicochemical properties of isolated 2-

methylhypoxanthine are not readily available. However, based on its chemical structure and

data from its incorporation into DNA, the following properties can be inferred.

Property
Value (Inferred or from
Context)

Reference

Molecular Formula C₆H₆N₄O
Inferred from chemical

structure

Molecular Weight 150.14 g/mol
Calculated from molecular

formula

Chemical Structure

A purine ring with a methyl

group at the C2 position and a

carbonyl group at the C6

position.

Based on nomenclature and

structural studies

Solubility

Likely soluble in polar organic

solvents and aqueous

solutions, similar to other

purines.

General chemical principles

Spectroscopic Data

Specific NMR and mass

spectrometry data for the

isolated compound are not

published.

-

Synthesis and Experimental Protocols
The most detailed available protocol for the use of 2-methylhypoxanthine involves its

incorporation into an oligodeoxyribonucleotide. This process provides a pathway for creating

modified nucleic acids for structural and functional studies.
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Experimental Protocol: Synthesis of a 2-
Methylhypoxanthine-Containing
Oligodeoxyribonucleotide
This protocol is adapted from the study by Leonard and colleagues, which investigated the

structural effects of a C2-methylhypoxanthine:cytosine base pair in B-DNA.

Objective: To synthesize the dodecamer d(CGC[m2I]AATTCGCG), where [m2I] represents 2-

methylhypoxanthine deoxyriboside.

Methodology:

Phosphoramidite Synthesis: The 2-methylhypoxanthine deoxyriboside phosphoramidite is

prepared using standard nucleoside chemistry.

Oligonucleotide Synthesis: The dodecamer is synthesized on an automated DNA synthesizer

using solid-phase phosphoramidite chemistry.

The synthesis is carried out on a controlled pore glass (CPG) support.

Standard protecting groups are used for the exocyclic amines of dA, dC, and dG.

The 2-methylhypoxanthine phosphoramidite is incorporated at the desired position in the

sequence.

Deprotection and Purification:

Following synthesis, the oligonucleotide is cleaved from the CPG support and deprotected

by treatment with concentrated ammonium hydroxide.

The crude oligonucleotide is purified by reverse-phase high-performance liquid

chromatography (HPLC).

Characterization:

The purified oligonucleotide is characterized by matrix-assisted laser desorption/ionization

time-of-flight (MALDI-TOF) mass spectrometry to confirm its molecular weight.
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The concentration of the oligonucleotide is determined by UV-Vis spectroscopy at 260 nm.

Potential Biological Role and Significance
Due to the lack of direct experimental evidence, the biological role of 2-methylhypoxanthine

can only be inferred from the activities of structurally related compounds.

Context within Purine Metabolism
Hypoxanthine is a key intermediate in the purine salvage pathway. It is formed from the

deamination of adenine and is converted to inosine monophosphate (IMP) by the enzyme

hypoxanthine-guanine phosphoribosyltransferase (HGPRT). Alternatively, it can be oxidized to

xanthine and then to uric acid by xanthine oxidase. Methylated purines can interact with these

enzymes, sometimes acting as substrates or inhibitors. The effect of the 2-methyl substitution

on these interactions is currently unknown.

Fig. 1: Simplified Purine Salvage and Degradation Pathways.

Structural Impact on Nucleic Acids
The study by Leonard et al. demonstrated that 2-methylhypoxanthine can form a stable base

pair with cytosine within a B-DNA duplex. The C2-methyl group resides in the minor groove of

the DNA and introduces a slight steric perturbation. Such modifications can be valuable tools

for probing DNA structure and recognition by proteins and other molecules.

Experimental Workflows and Logical Relationships
The following diagram illustrates the workflow for the synthesis and structural analysis of a DNA

dodecamer containing 2-methylhypoxanthine, as a representative experimental approach.
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Fig. 2: Experimental workflow for synthesis and analysis.
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Potential Applications in Drug Development
Given the limited data, the direct application of 2-methylhypoxanthine in drug development is

speculative. However, as a purine analog, it could be explored in several areas:

Anticancer and Antiviral Agents: Many purine analogs exhibit cytotoxic or antiviral properties

by interfering with nucleic acid synthesis or metabolism.

Enzyme Inhibitors: It could be investigated as a potential inhibitor of enzymes in the purine

metabolic pathway, such as xanthine oxidase or HGPRT.

Molecular Probes: Its unique structural features could be exploited to develop probes for

studying DNA-protein interactions or enzyme active sites.

Future Research Directions
The field is wide open for the investigation of 2-methylhypoxanthine. Key areas for future

research include:

Chemical Synthesis: Development of a robust and scalable synthesis for the isolated 2-

methylhypoxanthine molecule.

Biochemical Characterization:

Systematic screening against a panel of enzymes involved in purine metabolism.

Determination of its potential as a substrate or inhibitor of these enzymes.

Quantitative analysis of its binding affinity to relevant biological targets.

Cellular Studies:

Assessment of its cytotoxicity in various cell lines.

Investigation of its effects on cell proliferation, apoptosis, and other cellular processes.

Metabolomic studies to understand its impact on cellular purine pools.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183897?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Structural Biology: Further studies on its effects on the structure and stability of DNA and

RNA.

Conclusion
2-Methylhypoxanthine represents an intriguing but largely unexplored molecule within the vast

family of purine analogs. While current knowledge is confined to its role as a component of a

synthetic DNA duplex, its structural similarity to key biological purines suggests a potential for

diverse biological activities. The lack of data presents a significant opportunity for novel

research in medicinal chemistry, chemical biology, and drug discovery. The protocols and

contextual information provided in this guide are intended to lay the groundwork for these

future investigations, which are essential to unlock the full potential of 2-methylhypoxanthine.

To cite this document: BenchChem. [2-Methylhypoxanthine: An In-depth Technical Guide and
Review]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b183897/docs#2-methylhypoxanthine-an-in-depth-
technical-guide-and-review]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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